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Compound of Interest

1-(2-Chlorophenyl)biguanide
Compound Name:
hydrochloride

Cat. No.: B024681

Essential Safety and Handling Guide for 1-(2-
Chlorophenyl)biguanide hydrochloride

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1-(2-Chlorophenyl)biguanide hydrochloride. It is intended for
researchers, scientists, and professionals in drug development to ensure safe laboratory
practices.

Chemical Identifier:
e Name: 1-(2-Chlorophenyl)biguanide hydrochloride
e CAS Number: 19579-44-3

e Molecular Formula: C8BH10CIN5.HCI

Hazard Identification and Personal Protective
Equipment

1-(2-Chlorophenyl)biguanide hydrochloride is categorized as a substance that can cause
skin irritation, serious eye irritation, and may lead to respiratory irritation.[1][2] It is crucial to use
appropriate Personal Protective Equipment (PPE) to minimize exposure.
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Summary of Required Personal Protective Equipment

PPE Category Item Specification

Nitrile, neoprene, or other

suitable material. Change

Hand Protection Chemical-resistant gloves )
gloves every 30-60 minutes or
if contaminated.[3]
Safety glasses with side Must conform to EN166,
Eye Protection shields or chemical safety AS/NZS 1337.1, or equivalent
goggles national standards.[4]
Laboratory coat or chemical- Long-sleeved to protect skin

Body Protection ]
resistant gown from contact.

A particle filter respirator is
) ) Not required under normal use ~ recommended if dust formation
Respiratory Protection _ o o o
with adequate ventilation is likely or ventilation is

inadequate.

Operational Plan for Safe Handling

Adherence to a strict operational workflow is critical to ensure safety when handling 1-(2-
Chlorophenyl)biguanide hydrochloride.

Step-by-Step Handling Protocol:

o Preparation and Area Setup:

[¢]

Ensure a well-ventilated work area, such as a chemical fume hood.[1][5]

o

Verify that an eyewash station and safety shower are readily accessible.[5]

o

Cover the work surface with absorbent, disposable bench paper.

[¢]

Assemble all necessary equipment and reagents before handling the chemical.

» Weighing and Transferring:
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[e]

Handle the solid material in a designated area to prevent the formation and spread of dust.

[1]5]

[e]

Use anti-static weighing paper or a suitable container.

o

Carefully transfer the weighed powder to the reaction vessel or container.

[¢]

Clean any spills immediately using dry methods (do not use air hoses) and collect the
waste for proper disposal.[4]

 Dissolving and Solution Preparation:
o Add the solvent to the solid slowly to avoid splashing.
o If heating is required, use a controlled heating source like a water bath or heating mantle.
o Ensure the container is appropriately sealed if the solvent is volatile.
e Post-Handling:
o Thoroughly wash hands and any exposed skin with soap and water after handling.[5]
o Decontaminate all equipment and the work area.

o Store the chemical in a tightly closed container in a dry, well-ventilated place, away from
moisture and incompatible materials.[1][5]

Disposal Plan

Proper disposal of 1-(2-Chlorophenyl)biguanide hydrochloride and its containers is
essential to prevent environmental contamination.

e Chemical Waste:

o All solid waste and contaminated materials (e.g., gloves, bench paper) should be collected
in a designated, labeled hazardous waste container.

o Unused or waste solutions should also be collected in a labeled hazardous waste
container.
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o Do not dispose of this chemical down the drain or in regular trash.[6]

o Container Disposal:

o Empty containers should be triple-rinsed with a suitable solvent. The rinsate should be
collected as hazardous waste.

o Dispose of the rinsed containers in accordance with institutional and local regulations.
e Regulatory Compliance:

o All waste must be disposed of through an approved waste disposal plant, following all
local, regional, and national regulations.[1][2][5]

Experimental Workflow and Safety Procedures

The following diagram illustrates the key steps and safety precautions for handling 1-(2-
Chlorophenyl)biguanide hydrochloride from receipt to disposal.
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Caption: Workflow for safe handling of 1-(2-Chlorophenyl)biguanide hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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